Cas no 2248380-07-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate
• CAS No: 2248380-07-4
• MF: C₁₉H₁₈N₂O₆S
• MW: 402.421023845673
• CID: 6441262
• PubChem ID: 165731410
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248380-07-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate
• EN300-6522729

• Inchi： 1S/C19H18N2O6S/c1-19(2,3)20-28(25,26)13-8-6-7-12(11-13)18(24)27-21-16(22)14-9-4-5-10-15(14)17(21)23/h4-11,20H,1-3H3
• InChI Key： UZLGBLZXJLDDEY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 402.08855747g/mol
• Monoisotopic Mass: 402.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate (CAS No. 2248380-07-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate (CAS No. 2248380-07-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of isoindole derivatives, which are known for their versatility in drug discovery and material science. The presence of both tert-butylsulfamoyl and benzoate moieties in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide-based compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutics. The compound's CAS No. 2248380-07-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural complexity also makes it a subject of interest for computational chemistry and molecular docking simulations.

One of the key reasons behind the growing popularity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate is its potential role in targeting specific enzymatic pathways. The tert-butylsulfamoyl group, in particular, is known to interact with various biological targets, making this compound a candidate for drug design projects. Additionally, the isoindole core is a common motif in pharmacologically active compounds, further enhancing its appeal to researchers.

From a synthetic chemistry perspective, CAS No. 2248380-07-4 represents a challenging yet rewarding target for organic synthesis. Its preparation often involves multi-step reactions, including esterification and sulfonylation, which are critical for achieving high purity and yield. The compound's stability under various conditions also makes it suitable for storage and handling in laboratory settings, a factor that is frequently discussed in online forums and research communities.

Another area where 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate has shown promise is in the development of advanced materials. Its aromatic and heterocyclic components contribute to its potential use in polymeric systems and coating technologies. This dual applicability in both pharmaceuticals and materials science underscores its versatility and broadens its market appeal.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(tert-butylsulfamoyl)benzoate (CAS No. 2248380-07-4) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery and material science, makes it a focal point for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a topic of discussion in academic and industrial circles for years to come.